Cas no 2201828-91-1 (4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine)

• Product Name: 4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine
• CAS No: 2201828-91-1
• MF: C₁₃H₁₉BrN₂O
• MW: 299.206762552261
• CID: 5326177
• Update Time: 2025-06-08

4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-[(3-bromo-2-pyridinyl)oxy]-N,N-dimethyl-
• 4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine

• Inchi： 1S/C13H19BrN2O/c1-16(2)10-5-7-11(8-6-10)17-13-12(14)4-3-9-15-13/h3-4,9-11H,5-8H2,1-2H3
• InChI Key： GQRARTMWVZPZTF-UHFFFAOYSA-N
• SMILES： C1(N(C)C)CCC(OC2=NC=CC=C2Br)CC1

Additional information on 4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine

Comprehensive Overview of 4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine (CAS No. 2201828-91-1)

The compound 4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine (CAS No. 2201828-91-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a bromopyridine moiety and a dimethylcyclohexylamine group, make it a valuable intermediate for synthesizing more complex compounds. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and agrochemical development.

One of the key reasons for the growing interest in 4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine is its versatility. The presence of a bromine atom on the pyridine ring allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions. This property is highly sought after in pharmaceutical research, where precise molecular modifications are often required to optimize drug efficacy and safety. Additionally, the dimethylamino group contributes to the compound's solubility and bioavailability, making it a promising candidate for further study.

In recent years, the demand for heterocyclic compounds like 4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine has surged due to their widespread use in developing new therapeutics. For instance, pyridine derivatives are frequently employed in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. This compound's structural scaffold aligns well with current trends in targeted drug delivery and small-molecule therapeutics, topics that dominate scientific discussions and search engine queries.

Another area where 4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine shows promise is in agrochemical applications. The bromopyridine unit is a common feature in pesticides and herbicides, where it enhances the compound's ability to interact with biological targets. As the agricultural sector seeks more efficient and environmentally friendly solutions, this compound's potential role in next-generation agrochemicals cannot be overlooked. Its selective reactivity and stability under various conditions make it a standout choice for further research.

From a synthetic chemistry perspective, 4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine offers numerous advantages. Its well-defined reactivity allows chemists to explore diverse reaction pathways, enabling the creation of novel derivatives with tailored properties. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid iteration and optimization are essential. Moreover, the compound's compatibility with modern catalytic systems aligns with the industry's shift toward greener and more sustainable synthetic methods.

In conclusion, 4-(3-bromopyridin-2-yl)oxy-N,N-dimethylcyclohexan-1-amine (CAS No. 2201828-91-1) represents a fascinating intersection of chemistry and innovation. Its multifunctional design and broad applicability make it a subject of ongoing research and development. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound continues to inspire new possibilities and solutions to some of the most pressing challenges in science and industry today.